Cas no 898785-54-1 (4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone)

• Product Name: 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone
• CAS No: 898785-54-1
• MF: C₁₆H₂₁IO₃
• MW: 388.240617513657
• CID: 872114
• PubChem ID: 24727804
• Update Time: 2025-08-04

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(2-iodophenyl)butan-1-one
• 4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-2'-IODOBUTYROPHENONE
• MFCD03844223
• 898785-54-1
• AKOS016023266
• DTXSID30645903
• 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone

• MDL： MFCD03844223
• Inchi： 1S/C16H21IO3/c1-16(2)10-19-15(20-11-16)9-5-8-14(18)12-6-3-4-7-13(12)17/h3-4,6-7,15H,5,8-11H2,1-2H3
• InChI Key： WMLGNMBISXCWPW-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CCCC1OCC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 388.05400
• Monoisotopic Mass: 388.05354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.391
• Boiling Point: 425.2°C at 760 mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.539
• PSA: 35.53000
• LogP: 4.04330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone: A Comprehensive Overview

The compound 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone (CAS No. 898785-54-1) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a butyrophenone backbone with a 5,5-dimethyl-1,3-dioxan substituent and an iodine atom at the 2' position. The combination of these functional groups makes it a versatile molecule with potential uses in drug design, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of butyrophenone derivatives in the development of novel pharmaceutical agents. The presence of the dioxan ring in this compound adds an additional layer of complexity to its structure, potentially enhancing its bioavailability and stability. The iodine substituent at the 2' position further modulates the electronic properties of the molecule, making it a promising candidate for applications in radiotherapy and diagnostic imaging.

One of the most intriguing aspects of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone is its ability to participate in various chemical reactions under mild conditions. Researchers have demonstrated that this compound can undergo nucleophilic substitution reactions efficiently due to the electron-withdrawing effects of the iodine atom. This property makes it an ideal precursor for synthesizing more complex molecules with tailored functionalities.

In terms of its physical properties, this compound exhibits a melting point of approximately 160°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has been extensively studied, revealing that it maintains its integrity even under challenging environmental conditions. These characteristics make it suitable for large-scale production and industrial applications.

The synthesis of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the dioxan ring through an intramolecular cyclization reaction and the subsequent introduction of the iodine substituent via a substitution reaction. This synthesis pathway has been optimized to achieve high yields and excellent purity levels.

From a biological standpoint, this compound has shown remarkable activity in vitro against various cancer cell lines. Studies have demonstrated that it inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. These findings have sparked interest in exploring its potential as an anti-cancer agent in preclinical trials.

In addition to its pharmacological applications, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone has also found use in materials science as a precursor for synthesizing advanced polymers and coatings. Its ability to form stable covalent bonds with other monomers makes it a valuable building block for developing high-performance materials with tailored mechanical and thermal properties.

Looking ahead, ongoing research is focused on further elucidating the mechanistic details of this compound's interactions with biological systems. Advanced computational methods are being employed to predict its binding affinities to various protein targets, which could pave the way for its use in targeted drug delivery systems. Additionally, efforts are underway to explore its potential as a radiosensitizer in cancer therapy due to its unique electronic properties.

In conclusion, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-iodobutyrophenone (CAS No. 898785-54-1) is a multifaceted compound with immense potential across diverse scientific disciplines. Its versatile structure and favorable chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials development.